Cas no 26048-69-1 (4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate)
![4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate structure](https://www.kuujia.com/scimg/cas/26048-69-1x300.png)
26048-69-1 structure
Product Name:4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate
CAS No:26048-69-1
Molecular Formula:C22H24N2O8
Molecular Weight:444.43500
MDL:MFCD00038122
CID:94269
4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate Properties
Names and Identifiers
-
- 4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate
- Boc-Asp(OBzl)-ONp
- Boc-L-Asp(Bzl)-ONp
- Boc-L-Aspartic Acid 4-Benzyl 1-(4-Nitrophenyl)Ester
- 4-nitrophenyl phenylmethyl (2S)-2-[(tert-butoxy)carbonylamino]butane-1,4-dioat e
- AG-E-81026
- Asparticacid, N-carboxy-, 4-benzyl N-tert-butylp-nitrophenyl ester, L- (8CI)
- N-(tert-Butyloxycarbonyl)aspartic acid b-benzyl p-nitrophenyl ester
- N-(tert-Butyloxycarbonyl)-L-asparticacid 4-benzyl p-nitrophenyl ester
- PubChem14930
- ST5
-
- MDL: MFCD00038122
- InChIKey: GKRBDGLUYWLXAX-SFHVURJKSA-N
- Inchi: InChI=1S/C22H24N2O8/c1-22(2,3)32-21(27)23-18(13-19(25)30-14-15-7-5-4-6-8-15)20(26)31-17-11-9-16(10-12-17)24(28)29/h4-12,18H,13-14H2,1-3H3,(H,23,27)/t18-/m0/s1
- SMILES: CC(C)(OC(N[C@H](C(OC1=CC=C([N+]([O-])=O)C=C1)=O)CC(OCC2=CC=CC=C2)=O)=O)C
Computed Properties
- Exact Mass: 444.15300
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Rotatable Bond Count: 13
- Heavy Atom Count: 32
Experimental Properties
- LogP: 4.44110
- PSA: 136.75000
- Melting Point: 106 ºC
- Density: 1.277
4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate Security Information
- WGK Germany:3
- FLUKA BRAND F CODES:8
4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate Customs Data
- HS CODE:2924299090
- Customs Data:
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P002RZ7-1g |
L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 1-(4-nitrophenyl) 4-(phenylmethyl) ester |
26048-69-1 | ≥ 99% (HPLC) | 1g |
$84.00 | ||
A2B Chem LLC | AB28771-1g |
Boc-Asp(OBzL)-ONp |
26048-69-1 | ≥ 99% (HPLC) | 1g |
$62.00 | 2024-04-20 | |
AAPPTec | ABD112-5g |
Boc-Asp(OBzl)-ONp |
26048-69-1 | 5g |
$100.00 | 2024-07-20 | ||
abcr | AB258778-5 g |
N-alpha-t-Butyloxycarbonyl-L-aspartic acid beta-benzyl ester alpha-p-nitrophenyl ester (Boc-L-Asp(OBzl)-ONp); . |
26048-69-1 | 5 g |
€67.50 | 2023-07-20 | ||
Ambeed | A120677-500g |
Boc-Asp(OBzL)-ONp |
26048-69-1 | 98+% | 500g |
$618.0 | ||
eNovation Chemicals LLC | D768814-2g |
L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 1-(4-nitrophenyl) 4-(phenylmethyl) ester |
26048-69-1 | 98% | 2g |
$220 | 2022-09-08 | |
SHENG KE LU SI SHENG WU JI SHU | sc-285167-5 g |
Boc-L-Asp(Bzl)-ONp, |
26048-69-1 | 5g |
¥880.00 | 2023-07-11 |
4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate Related Literature
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1. Amino acids and peptides. Part 19. Synthesis of β-1- and β-2-adamantyl aspartates and their evaluation for peptide synthesisYoshio Okada,Shin Iguchi J. Chem. Soc. Perkin Trans. 1 1988 2129
Recommended suppliers
Amadis Chemical Company Limited
(CAS:26048-69-1)4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate

Purity:99%
Quantity:500g
Price($):556.0